1-(4-Methoxyphenyl)-2-oxo-2-[(propan-2-yl)amino]ethyl thiophene-2-carboxylate

• CAS No.: 606114-64-1
• Molecular Formula: C17H19NO4S
• Molecular Weight: 333.4 g/mol
• IUPAC Name: [1-(4-methoxyphenyl)-2-oxo-2-(propan-2-ylamino)ethyl] thiophene-2-carboxylate
• InChI: InChI=1S/C17H19NO4S/c1-11(2)18-16(19)15(12-6-8-13(21-3)9-7-12)22-17(20)14-5-4-10-23-14/h4-11,15H,1-3H3,(H,18,19)
• InChI Key: FFEBTYVMPNMHND-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC(=O)C(C1=CC=C(C=C1)OC)OC(=O)C2=CC=CS2

Description

1-(4-Methoxyphenyl)-2-oxo-2-[(propan-2-yl)amino]ethyl thiophene-2-carboxylate is a complex organic compound that belongs to the class of thiophene derivatives. Thiophene derivatives are known for their diverse biological activities and applications in medicinal chemistry . This compound features a thiophene ring, which is a five-membered ring containing sulfur, and is substituted with various functional groups that contribute to its unique properties.

Preparation Methods

The synthesis of 1-(4-Methoxyphenyl)-2-oxo-2-[(propan-2-yl)amino]ethyl thiophene-2-carboxylate can be achieved through several synthetic routes. The reaction conditions typically include the use of catalysts such as phosphorus pentasulfide (P4S10) and solvents like dichloromethane . Industrial production methods may involve large-scale synthesis using similar reaction conditions but optimized for higher yields and purity.

Chemical Reactions Analysis

1-(4-Methoxyphenyl)-2-oxo-2-[(propan-2-yl)amino]ethyl thiophene-2-carboxylate undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate (KMnO4) to form corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride (LiAlH4) to yield alcohol derivatives.

Substitution: Nucleophilic substitution reactions can occur at the thiophene ring, where halogenated derivatives can be formed using reagents like halogens (e.g., bromine, chlorine).

Scientific Research Applications

1-(4-Methoxyphenyl)-2-oxo-2-[(propan-2-yl)amino]ethyl thiophene-2-carboxylate has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in organic synthesis.

Biology: The compound exhibits antimicrobial and anticancer properties, making it a potential candidate for drug development.

Medicine: Its derivatives are studied for their potential use as anti-inflammatory and analgesic agents.

Industry: Thiophene derivatives are used in the production of organic semiconductors and corrosion inhibitors.

Mechanism of Action

The mechanism of action of 1-(4-Methoxyphenyl)-2-oxo-2-[(propan-2-yl)amino]ethyl thiophene-2-carboxylate involves its interaction with specific molecular targets and pathways. The compound can inhibit the activity of certain enzymes, leading to the disruption of cellular processes in microorganisms and cancer cells . It may also modulate the activity of ion channels and receptors, contributing to its anti-inflammatory and analgesic effects .

Comparison with Similar Compounds

1-(4-Methoxyphenyl)-2-oxo-2-[(propan-2-yl)amino]ethyl thiophene-2-carboxylate can be compared with other thiophene derivatives such as:

Suprofen: A nonsteroidal anti-inflammatory drug with a 2-substituted thiophene framework.

Articaine: A dental anesthetic with a 2,3,4-trisubstituent thiophene structure.

Tipepidine: An antitussive agent containing a thiophene nucleus.